Cas no 122-79-2 (Phenyl acetate)

• Product Name: Phenyl acetate
• CAS No: 122-79-2
• MF: C₈H₈O₂
• MW: 136.147922515869
• MDL: MFCD00008699
• CID: 81969
• PubChem ID: 24901952
• Update Time: 2025-04-18

Phenyl acetate Chemical and Physical Properties

Names and Identifiers

• Phenyl acetate
• Acetic acid phenyl ester
• (4-Acetoxy)polystyrene
• acetoxybenzene
• Acetyl phenol
• phenol acetate
• phenoxyacetoaldehyde
• phenoxyethoxide
• phenyl-acetate
• fenylester kyseliny octove
• NSC 27795
• FEMA 3958
• BenzoateAcetate
• Essigsurephenylester
• acetylphenol
• Phenylacetate 99%
• Phenyl acetate,97%
• PHENYL ACETATE 99+%

• MDL： MFCD00008699
• Inchi： 1S/C8H8O2/c1-7(9)10-8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： IPBVNPXQWQGGJP-UHFFFAOYSA-N
• SMILES： CC(OC1C=CC=CC=1)=O
• BRN： 636458

Computed Properties

• Exact Mass: 136.05200
• Monoisotopic Mass: 136.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid with strong refraction and phenol smell.
• Density: 1.073 g/mL at 25 °C(lit.)
• Melting Point: 195-196 ºC
• Boiling Point: 196 °C(lit.)
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: n20/D 1.501(lit.)
• Solubility: Slightly soluble (2 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water (4 g/L at 20°C).
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases, strong reducing agents, strong oxidizing agents. Combustible.
• PSA: 26.30000
• LogP: 1.61190
• Sensitiveness: Sensitive to heat
• FEMA: 3958 | PHENYL ACETATE
• Merck: 7267
• Solubility: It is miscible with ethanol, diethyl ether, chloroform and acetic acid, and almost insoluble in water.

Phenyl acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P210-P264-P270-P280-P301+P312+P330-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：AJ2800000
• Hazardous Material Identification：
• Safety Term：S36
• Risk Phrases：R22
• Toxicity：LD50 orally in rats: 1.63 ml/kg, H. F. Smyth et al., Am. Ind. Hyg. Assoc. J. 30, 470 (1969)
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters